Cas no 34218-73-0 ((7E,9Z,11E,13E)-retinol)

(7E,9Z,11E,13E)-retinol structure
(7E,9Z,11E,13E)-retinol structure
Product Name:(7E,9Z,11E,13E)-retinol
CAS No:34218-73-0
MF:C20H30O
MW:286.451606273651
CID:2048083
PubChem ID:1071
Update Time:2025-04-21

(7E,9Z,11E,13E)-retinol Chemical and Physical Properties

Names and Identifiers

    • (7E,9Z,11E,13E)-retinol
    • (9Z)-retinol
    • 3.7-Dimethyl-1t-(2.2.6-trimethyl-cyclohexen-(6)-yl)-nonatetraen-(1.3c.5t.7t)-ol-(9)
    • 9-cis-retinol
    • all-trans vitamin A
    • all-trans-vitamin A
    • [7t,9c,11t,13t]-Retinol
    • SPBio_001319
    • FT-0603270
    • Spectrum4_001028
    • Q27104754
    • KBioSS_001753
    • FT-0774767
    • KBio2_004321
    • KBio3_001938
    • FT-0674378
    • (13cis)-retinol
    • AKOS030241816
    • FT-0674381
    • Spectrum2_001450
    • SMP1_000258
    • DTXSID80859073
    • NCI60_000539
    • FT-0674380
    • KBio1_000486
    • 34218-73-0
    • 3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
    • a retinol
    • DivK1c_000486
    • CHEBI:50211
    • NINDS_000486
    • Spectrum3_000929
    • 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • KBioGR_001555
    • KBio2_001753
    • KBio2_006889
    • Spectrum_001273
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraen-1-ol
    • CAA05263
    • KXB24458
    • (2E,4E,6Z)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • 9-cis retinol
    • Inchi: 1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3
    • InChI Key: FPIPGXGPPPQFEQ-UHFFFAOYSA-N
    • SMILES: OCC=C(C)C=CC=C(C)C=CC1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 286.229665576g/mol
  • Monoisotopic Mass: 286.229665576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 5.7
  • Topological Polar Surface Area: 20.2Ų
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